Cas no 947255-02-9 (3-fluoro-N-methyl-2-nitroaniline)

• Product Name: 3-fluoro-N-methyl-2-nitroaniline
• CAS No: 947255-02-9
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• MDL: MFCD12149677
• CID: 3166821
• PubChem ID: 54489739
• Update Time: 2025-06-11

3-fluoro-N-methyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• DB-112603
• 3-fluoro-N-methyl-2-nitroaniline
• JBYOOHVCUSDDCE-UHFFFAOYSA-N
• SCHEMBL1855978
• (3-fluoro-2-nitro-phenyl)-methyl-amine
• MFCD12149677
• AC8909
• SY251106
• 947255-02-9

• MDL： MFCD12149677
• Inchi： 1S/C7H7FN2O2/c1-9-6-4-2-3-5(8)7(6)10(11)12/h2-4,9H,1H3
• InChI Key： JBYOOHVCUSDDCE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 170.04915563Da
• Monoisotopic Mass: 170.04915563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.9Ų

Additional information on 3-fluoro-N-methyl-2-nitroaniline

Introduction to 3-Fluoro-N-methyl-2-nitroaniline (CAS No. 947255-02-9)

3-Fluoro-N-methyl-2-nitroaniline, identified by its CAS number 947255-02-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of both a fluoro substituent and a nitro group in its molecular structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 3-fluoro-N-methyl-2-nitroaniline consists of a benzene ring substituted with a fluoro group at the 3-position and a nitro group at the 2-position, further modified by an N-methyl group. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic properties of drug candidates. Meanwhile, the nitro group introduces electrophilic characteristics, facilitating various chemical transformations and biological interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The introduction of fluorine into these structures has further expanded their utility by improving their bioavailability and target specificity. 3-Fluoro-N-methyl-2-nitroaniline is no exception, and its unique chemical profile has made it a subject of extensive research in academic and industrial settings.

One of the most compelling aspects of 3-fluoro-N-methyl-2-nitroaniline is its role as a key intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural features to develop novel molecules with enhanced efficacy and reduced side effects. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The ability to modify the fluro and nitro substituents allows for fine-tuning of the compound's biological activity, making it a versatile tool in medicinal chemistry.

The synthesis of 3-fluoro-N-methyl-2-nitroaniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that facilitate the production of such specialized molecules.

The pharmacological evaluation of 3-fluoro-N-methyl-2-nitroaniline has revealed several interesting properties that make it attractive for further development. Preclinical studies have demonstrated its potential as an antimicrobial agent, with activity against both Gram-positive and Gram-negative bacteria. Additionally, its interaction with certain enzymes has been explored for applications in neurodegenerative diseases, where modulation of enzyme activity is key to therapeutic intervention. These findings underscore the compound's broad spectrum of biological activity and its potential as a lead molecule for drug discovery.

In conclusion, 3-fluoro-N-methyl-2-nitroaniline (CAS No. 947255-02-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its role as an intermediate in drug synthesis, coupled with its promising pharmacological properties, positions it as a valuable asset in the ongoing quest to develop novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.